Cas no 941233-12-1 (N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 941233-12-1
• MF: C₁₉H₁₆ClNO₄
• MW: 357.787644386292
• CID: 5429005
• PubChem ID: 16645418
• Update Time: 2025-05-19

N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide
• Z28154261
• 941233-12-1
• AKOS001424226
• F3318-0204
• N-(3-Chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C19H16ClNO4/c1-3-24-16-6-4-5-12-9-14(19(23)25-17(12)16)18(22)21-13-8-7-11(2)15(20)10-13/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key： JOCZHAUCUKWRLT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(NC1=CC=C(C)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 357.0767857g/mol
• Monoisotopic Mass: 357.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.3±55.0 °C(Predicted)
• pka: 11.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 941233-12-1)

N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 941233-12-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a chromene core with specific substituents, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural attributes of this compound contribute to its unique chemical properties, making it a valuable candidate for further exploration in synthetic and biological studies.

The chromene scaffold is a well-known pharmacophore in medicinal chemistry, often associated with bioactivities such as anti-inflammatory, antioxidant, and antimicrobial properties. The presence of 3-chloro-4-methylphenyl and 8-ethoxy groups in N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. These modifications are critical in designing molecules with enhanced efficacy and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents based on chromene derivatives. The oxo group at the 2-position of the chromene ring in this compound contributes to its stability and reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry. Additionally, the carboxamide functionality at the 3-position provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the chromene core efficiently. These techniques not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological evaluations.

Biological activity assays have been conducted to assess the potential therapeutic benefits of N-(3-chloro-4-methylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide. Preliminary results indicate that this compound exhibits promising activity against certain enzymatic targets, suggesting its utility in treating inflammatory and degenerative diseases. Further studies are ongoing to elucidate its mechanism of action and to identify potential side effects. The integration of computational modeling and high-throughput screening techniques is facilitating rapid characterization of its biological profile.

The structural diversity introduced by the 3-chloro-4-methylphenyl and 8-ethoxy substituents also makes N-(3-chloro-4-methylphenyl)-8-ethoxy-2H-chromene->carboxamide a versatile scaffold for structure-based drug design. By leveraging crystallographic data and molecular dynamics simulations, researchers can gain insights into how these substituents interact with biological targets at an atomic level. This information is invaluable for optimizing the compound's pharmacokinetic properties and improving its overall therapeutic index.

In conclusion, N-(CAS No. 941233- 12 1 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The ongoing research into this compound underscores its importance as a lead molecule for developing novel therapeutic agents. As scientific understanding continues to evolve, it is expected that N-(CAS No. 941233- 12 1 ) will play a crucial role in addressing unmet medical needs across various therapeutic areas.